Cas no 136839-86-6 (Propanedioic acid, [3-oxo-2-(phenylmethyl)butyl]-, dimethyl ester)

• Product Name: Propanedioic acid, [3-oxo-2-(phenylmethyl)butyl]-, dimethyl ester
• CAS No: 136839-86-6
• MF: C₁₆H₂₀O₅
• MW: 292.327005386353
• CID: 1240986
• Update Time: 2024-08-04

Propanedioic acid, [3-oxo-2-(phenylmethyl)butyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [3-oxo-2-(phenylmethyl)butyl]-, dimethyl ester
• Propanedioic acid, 2-[3-oxo-2-(phenylmethyl)butyl]-, 1,3-dimethyl ester

• Inchi： 1S/C16H20O5/c1-11(17)13(9-12-7-5-4-6-8-12)10-14(15(18)20-2)16(19)21-3/h4-8,13-14H,9-10H2,1-3H3
• InChI Key： CXHTZZPUCOTGLG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CC(CC1=CC=CC=C1)C(=O)C)C(OC)=O

Computed Properties

• Exact Mass: 292.1311

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 402.9±45.0 °C(Predicted)
• PSA: 69.67
• pka: 12.44±0.59(Predicted)